Cas no 865591-68-0 (N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 865591-68-0
• MF: C₁₉H₁₈FN₃O₂
• MW: 339.363527774811
• CID: 6305459
• PubChem ID: 16800982
• Update Time: 2025-05-22

N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• F1411-0402
• N-(2-fluorophenyl)-6-methyl-2-oxo-4-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• AKOS024608582
• 865591-68-0
• AB00674286-01
• N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide

• Inchi： 1S/C19H18FN3O2/c1-11-7-9-13(10-8-11)17-16(12(2)21-19(25)23-17)18(24)22-15-6-4-3-5-14(15)20/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25)
• InChI Key： HUFKLQSTNYHGKP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C1=C(C)NC(NC1C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 339.13830499g/mol
• Monoisotopic Mass: 339.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Comprehensive Overview of N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 865591-68-0)

N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 865591-68-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule belongs to the tetrahydropyrimidine class, which is known for its diverse biological activities. The presence of both fluorophenyl and methylphenyl substituents enhances its potential applications in drug discovery, particularly in targeting specific enzymatic pathways.

Recent studies highlight the growing interest in tetrahydropyrimidine derivatives due to their role in modulating protein-protein interactions and enzyme inhibition. Researchers are particularly intrigued by the 2-oxo-1,2,3,4-tetrahydropyrimidine scaffold, as it mimics natural substrates in metabolic pathways. The compound’s carboxamide functionality further expands its utility in medicinal chemistry, offering opportunities for hydrogen bonding and improved solubility.

In the context of current trends, N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide aligns with the demand for small-molecule inhibitors in oncology and inflammation research. Its structural features make it a candidate for kinase inhibition, a hot topic in targeted cancer therapies. Additionally, the fluorine atom in the 2-fluorophenyl group is a strategic modification often employed to enhance metabolic stability and bioavailability—a key consideration in modern drug design.

The synthesis of this compound involves multi-step organic reactions, including cyclocondensation and amide coupling, which are widely discussed in academic and industrial settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its structure. These methods are frequently searched by chemists and students alike, reflecting the compound’s relevance in both educational and professional spheres.

From an SEO perspective, queries like "tetrahydropyrimidine synthesis", "fluorophenyl derivatives in drug discovery", and "CAS 865591-68-0 applications" are gaining traction. This underscores the need for detailed, accessible content that bridges theoretical knowledge and practical applications. The compound’s potential in fragment-based drug design and high-throughput screening also aligns with industry trends, making it a subject of ongoing exploration.

Environmental and safety considerations are equally important. While N-(2-fluorophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This resonates with broader discussions about green chemistry and sustainable lab practices, which dominate contemporary scientific discourse.

In summary, CAS 865591-68-0 represents a versatile and scientifically valuable compound with promising applications in medicinal chemistry. Its unique structure and functional groups position it as a focal point for researchers investigating enzyme inhibitors, bioactive scaffolds, and structure-activity relationships. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in peer-reviewed journals and patent literature.